Cas no 1029718-78-2 (1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine)

• Product Name: 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
• CAS No: 1029718-78-2
• MF: C₁₄H₁₈N₄S
• MW: 274.384521007538
• MDL: MFCD14237100
• CID: 5185863
• Update Time: 2026-03-05

1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

• MDL： MFCD14237100
• Inchi： 1S/C14H18N4S/c1-11-4-2-3-5-12(11)10-13-16-14(19-17-13)18-8-6-15-7-9-18/h2-5,15H,6-10H2,1H3
• InChI Key： RIWPUFMKBFDFJN-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(CC3=CC=CC=C3C)N=2)CCNCC1

Additional information on 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

Introduction to 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine (CAS No. 1029718-78-2)

1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1029718-78-2, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a thiadiazole moiety linked to a piperazine ring, which is a common motif in many bioactive molecules.

The thiadiazole ring is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. In contrast, the piperazine moiety is frequently employed in medicinal chemistry due to its ability to enhance drug solubility and bioavailability. The combination of these two heterocyclic systems in 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine suggests a compound with multifaceted pharmacological potential.

Recent research in the field of medicinal chemistry has highlighted the importance of thiadiazole-piperazine hybrids as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these hybrids can exhibit significant activity against various biological targets, including enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The presence of the 2-methylphenyl group in the molecular structure of 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine further enhances its potential by providing additional binding interactions with biological targets.

In particular, the thiadiazole moiety has been extensively studied for its role in modulating inflammatory pathways. Several derivatives of thiadiazole have shown promising results in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The piperazine ring, on the other hand, has been shown to improve the pharmacokinetic properties of drugs by increasing their lipophilicity and reducing their tendency to bind to plasma proteins.

The synthesis of 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the thiadiazole ring typically involves condensation reactions between appropriate precursors under acidic or basic conditions. Subsequent functionalization of the piperazine ring with the 2-methylphenyl group requires additional synthetic steps, including nucleophilic substitution or metal-catalyzed cross-coupling reactions.

The pharmacological evaluation of 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine has revealed several interesting findings. In vitro studies have shown that this compound exhibits significant inhibitory activity against various enzymes and receptors relevant to human health. For instance, it has been found to inhibit the activity of COX enzymes at concentrations comparable to those of known nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound has demonstrated potential as an antagonist for certain neurotransmitter receptors, suggesting its utility in treating neurological disorders.

The structural features of 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine also make it an attractive candidate for further development as an anticancer agent. Thiadiazole derivatives have been reported to induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell survival and proliferation. The piperazine moiety may contribute to this effect by modulating the activity of kinases and other enzymes that are overexpressed in tumor cells.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine towards biological targets. These computational studies have provided valuable insights into how structural modifications can enhance pharmacological activity. For example, molecular docking simulations have identified specific interactions between the thiadiazole and piperazine moieties with target proteins that could be exploited for drug design.

The development of novel therapeutic agents often involves optimizing synthetic routes to improve yield and reduce costs. In the case of 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine, efforts have been focused on streamlining the synthesis process while maintaining high purity standards. Green chemistry principles have been applied to minimize waste and improve sustainability during production.

Evaluation of the pharmacokinetic properties of 1-{3-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine has revealed promising results regarding its absorption distribution metabolism and excretion (ADME) profile. Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. These findings suggest that it may be suitable for therapeutic use if further optimized for improved pharmacokinetic characteristics.

The safety profile of 1-{3-[ (2-methylphenyl)methyl]-1 , 2 , 4 - thiadiazol - 5 - yl } piperazine has also been assessed through preclinical toxicology studies . These investigations have shown that , at relevant concentrations , the compound exhibits low toxicity with minimal adverse effects . However , further studies are needed to fully characterize its safety profile before clinical trials can be initiated . p > < p > In conclusion , 1 - { 3 - [ ( 2 - methyl phen y l ) m eth y l ] - 1 , 2 , 4 - thi ad ia z ol - 5 - yl } p ip e ra ze ne ( C A S N o . 10 29718 -78 - 2 ) is an i m portant compoun d wi th promi ssi ng pharma col ogi cal properti es . Its unique structur al featu res make it a valuable scaffold for developing no vel thera peu tic s aga inst di seases such as cancer an d neuro degenerative disorders . Re cent resear ch ha s demons trated tha t thi ad ia z ole - pi pe ra ze ne hybri ds can exhi bit si gnifi cant acti vi ty agains t va rious bi o l ogi cal t ar ge ts . Addi ti onal ly , stu dies ha v e revea led tha t synt hesis an d pharma col ogi cal eval uati on o f this compoun d are feas ib le an d promi ssi ng . Furthe r stu dies are nee ded to fully char acterize i ts pharma col ogi cal an d toxicologi cal pro fi le before i t can be co nsidered for clini cal app licati ons . p >